Cas no 1356108-96-7 (5-bromo-3-(hydroxymethyl)pyridin-2-ylmethanol hydrochloride)

5-Bromo-3-(hydroxymethyl)pyridin-2-ylmethanol hydrochloride is a halogenated pyridine derivative with dual hydroxymethyl functional groups, enhancing its reactivity in synthetic applications. The bromo substituent provides a versatile handle for further derivatization via cross-coupling or nucleophilic substitution reactions, while the hydroxymethyl groups enable conjugation or polymer formation. The hydrochloride salt improves solubility in polar solvents, facilitating handling in aqueous or protic media. This compound is particularly valuable in pharmaceutical and agrochemical research as a bifunctional building block for heterocyclic synthesis. Its crystalline form ensures consistent purity, making it suitable for precise stoichiometric use in multi-step organic transformations.

5-bromo-3-(hydroxymethyl)pyridin-2-ylmethanol hydrochloride structure

1356108-96-7 structure

Product Name:5-bromo-3-(hydroxymethyl)pyridin-2-ylmethanol hydrochloride

CAS No:1356108-96-7

MF:C₇H₉BrClNO₂

MW:254.508860349655

MDL:MFCD20527344

CID:2124776

PubChem ID:68750518

Update Time:2025-05-28

5-bromo-3-(hydroxymethyl)pyridin-2-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-bromo-2,3-Pyridinedimethanol hcl
- (5-bromopyridine-2,3-diyl)dimethanol hydrochloride
- NGZZPLHLBIDOLU-UHFFFAOYSA-N
- 5-bromo-3-(hydroxymethyl)pyridin-2-ylmethanol hydrochloride
- MDL： MFCD20527344
- Inchi： 1S/C7H8BrNO2.ClH/c8-6-1-5(3-10)7(4-11)9-2-6;/h1-2,10-11H,3-4H2;1H
- InChI Key： NGZZPLHLBIDOLU-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(CO)C(=C1)CO.Cl

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 123
Topological Polar Surface Area: 53.4

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